N-(4-fluoro-1,3-benzothiazol-2-yl)-2-phenoxy-N-[(pyridin-3-yl)methyl]acetamide
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Description
N-(4-fluoro-1,3-benzothiazol-2-yl)-2-phenoxy-N-[(pyridin-3-yl)methyl]acetamide is a useful research compound. Its molecular formula is C21H16FN3O2S and its molecular weight is 393.44. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
- Several studies have demonstrated the potential anticancer activity of compounds structurally related to N-(4-fluorobenzo[d]thiazol-2-yl)-2-phenoxy-N-(pyridin-3-ylmethyl)acetamide. For instance, novel fluoro-substituted benzo[b]pyrans and thiazole derivatives have been synthesized and shown to exhibit significant anticancer activities against various human cancer cell lines, including lung, breast, CNS, liver carcinoma, laryngeal carcinoma, prostate cancer, and leukemia, at low concentrations compared to reference drugs like 5-fluorodeoxyuridine and 5-fluorouracil (Hammam et al., 2005); (Alqahtani & Bayazeed, 2020).
Mechanism of Action Studies
- The synthesis and evaluation of N-benzyl substituted acetamide derivatives containing thiazole instead of pyridine have been conducted to understand better the role of pyridine ring and N-benzyl substitution in inhibiting Src kinase, a promising target for cancer therapy. These studies have led to the development of compounds with significant inhibition of c-Src kinase and cell proliferation in various carcinoma cells (Fallah-Tafti et al., 2011).
Antimicrobial and Antifungal Activities
- New derivatives of 2-aminobenzothiazoles have been synthesized and evaluated for their docking properties and antimicrobial activity against resistant bacteria and fungi. These compounds showed good to moderate activity against selected bacterial and fungal strains, indicating the potential of benzothiazole derivatives in addressing antimicrobial resistance (Anuse et al., 2019).
Spectroscopic and Quantum Mechanical Studies
- Spectroscopic and quantum mechanical studies on bioactive benzothiazolinone acetamide analogs have been performed to analyze their potential as photosensitizers in dye-sensitized solar cells (DSSCs), demonstrating good light harvesting efficiency and free energy of electron injection. Additionally, these studies have explored the non-linear optical (NLO) activity of the compounds, providing valuable insights into their electronic properties (Mary et al., 2020).
Properties
IUPAC Name |
N-(4-fluoro-1,3-benzothiazol-2-yl)-2-phenoxy-N-(pyridin-3-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16FN3O2S/c22-17-9-4-10-18-20(17)24-21(28-18)25(13-15-6-5-11-23-12-15)19(26)14-27-16-7-2-1-3-8-16/h1-12H,13-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSUKBLSQEWBQQZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OCC(=O)N(CC2=CN=CC=C2)C3=NC4=C(C=CC=C4S3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16FN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.